Propan-2-yl 5-({[3-(furan-2-ylcarbonyl)-1-benzofuran-5-yl]oxy}methyl)furan-2-carboxylate

• Molecular Formula: C22H18O7
• Molecular Weight: 394.4 g/mol
• IUPAC Name: propan-2-yl 5-[[3-(furan-2-carbonyl)-1-benzofuran-5-yl]oxymethyl]furan-2-carboxylate
• InChI: InChI=1S/C22H18O7/c1-13(2)28-22(24)20-8-6-15(29-20)11-26-14-5-7-18-16(10-14)17(12-27-18)21(23)19-4-3-9-25-19/h3-10,12-13H,11H2,1-2H3
• InChI Key: BLNXSWGQBPVWPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC=C(O1)COC2=CC3=C(C=C2)OC=C3C(=O)C4=CC=CO4

Description

PROPAN-2-YL 5-({[3-(FURAN-2-CARBONYL)-1-BENZOFURAN-5-YL]OXY}METHYL)FURAN-2-CARBOXYLATE is a complex organic compound that belongs to the class of furan derivatives. Furan derivatives are known for their wide range of biological and pharmacological activities, making them significant in medicinal chemistry .

Preparation Methods

The synthesis of PROPAN-2-YL 5-({[3-(FURAN-2-CARBONYL)-1-BENZOFURAN-5-YL]OXY}METHYL)FURAN-2-CARBOXYLATE involves multiple steps. One common method includes the acylation of pyridin-2-amine with furan-2-carbonyl chloride in propan-2-ol, followed by treatment with diphosphorus pentasulfide in anhydrous toluene . Industrial production methods often involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium ferricyanide in an alkaline medium.

Reduction: Reduction reactions can be carried out using common reducing agents like sodium borohydride.

Substitution: Electrophilic substitution reactions such as nitration, bromination, and acylation occur predominantly at the 5-position of the furan ring.

Scientific Research Applications

PROPAN-2-YL 5-({[3-(FURAN-2-CARBONYL)-1-BENZOFURAN-5-YL]OXY}METHYL)FURAN-2-CARBOXYLATE has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential antibacterial and antifungal properties.

Medicine: Explored for its therapeutic potential in treating various diseases due to its pharmacological activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For instance, it may inhibit bacterial growth by interfering with the synthesis of essential biomolecules in bacteria . The exact molecular targets and pathways can vary depending on the specific application and biological system being studied.

Comparison with Similar Compounds

Similar compounds include other furan derivatives such as:

• 5-(3-methoxy-3-oxopropyl)-furan-2-carboxylic acid
• 1-(5-(2-hydroxypropanoyl)-furan-2-yl)-pentan-3-one
• 2-hydroxy-1-(5-(1-hydroxypentyl)-furan-2-yl)-propan-1-one

Compared to these compounds, PROPAN-2-YL 5-({[3-(FURAN-2-CARBONYL)-1-BENZOFURAN-5-YL]OXY}METHYL)FURAN-2-CARBOXYLATE is unique due to its specific structure, which imparts distinct biological and chemical properties.